Cas no 1072106-49-0 (2-Phenyl-6,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-amine)

• Product Name: 2-Phenyl-6,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-amine
• CAS No: 1072106-49-0
• MF: C₁₁H₁₁N₅
• MW: 213.238540887833
• CID: 6216311
• PubChem ID: 102476261
• Update Time: 2025-11-06

2-Phenyl-6,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6492352
• 2-Phenyl-6,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-amine
• 2-phenyl-6,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-5-amine
• 2-phenyl-6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-5-amine
• Z1509471776
• 1072106-49-0

• Inchi： 1S/C11H11N5/c12-9-6-7-16-11(13-9)14-10(15-16)8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,12,13,14,15)
• InChI Key： DJLBRGREMQIWKH-UHFFFAOYSA-N
• SMILES： N12C(=NC(C3C=CC=CC=3)=N1)N=C(CC2)N

Computed Properties

• Exact Mass: 213.10144537g/mol
• Monoisotopic Mass: 213.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-Phenyl-6,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-amine

Research Brief on 2-Phenyl-6,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-amine (CAS: 1072106-49-0)

The compound 2-Phenyl-6,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-amine (CAS: 1072106-49-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is part of the triazolopyrimidine family, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in various disease models.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancers. Preliminary in vitro studies have demonstrated that 2-Phenyl-6,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-amine exhibits selective inhibition against specific kinase targets, such as cyclin-dependent kinases (CDKs) and Aurora kinases, which are pivotal in cell cycle regulation. These findings suggest its potential as a lead compound for developing novel anticancer therapies.

Another promising avenue of research involves the compound's application in neurodegenerative diseases. Recent investigations have highlighted its neuroprotective effects in models of Alzheimer's and Parkinson's diseases. The compound appears to modulate oxidative stress and reduce neuroinflammation, which are key pathological features of these disorders. These results, though preliminary, open new possibilities for its use in treating neurodegenerative conditions.

From a synthetic chemistry perspective, efforts have been made to improve the yield and purity of 2-Phenyl-6,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-amine. Researchers have developed novel catalytic methods and green chemistry approaches to streamline its production, making it more accessible for large-scale studies. These advancements are crucial for facilitating further preclinical and clinical evaluations.

In conclusion, 2-Phenyl-6,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-amine represents a versatile and promising scaffold in medicinal chemistry. Its dual potential as a kinase inhibitor and neuroprotective agent underscores its therapeutic value. Future research should focus on in vivo validation, structure-activity relationship (SAR) studies, and the development of derivatives with enhanced pharmacokinetic properties. The ongoing exploration of this compound holds great promise for addressing unmet medical needs in oncology and neurology.